Cas no 478016-68-1 (2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide)

• Product Name: 2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide
• CAS No: 478016-68-1
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 6094142
• PubChem ID: 2380721
• Update Time: 2025-10-29

2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide
• 2-cyano-N-(2-methoxyethyl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• (Z)-2-Cyano-N-(2-methoxyethyl)-3-(4-methylsulfanylphenyl)prop-2-enamide
• EN300-26576945
• Z44316384
• 478016-68-1

• Inchi： 1S/C14H16N2O2S/c1-18-8-7-16-14(17)12(10-15)9-11-3-5-13(19-2)6-4-11/h3-6,9H,7-8H2,1-2H3,(H,16,17)/b12-9-
• InChI Key： QMYJUIYFBKZQPW-XFXZXTDPSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C(/C#N)\C(NCCOC)=O

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

Additional information on 2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide

Research Briefing on 2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide (CAS: 478016-68-1)

Recent studies on the compound 2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide (CAS: 478016-68-1) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory applications. The following briefing synthesizes the latest findings related to this molecule, providing insights into its mechanism of action, therapeutic potential, and ongoing research directions.

The compound, often referred to by its systematic name or CAS number 478016-68-1, belongs to the class of α,β-unsaturated carbonyl derivatives. Its structure incorporates a cyano group, a methoxyethylamine moiety, and a methylsulfanylphenyl ring, which collectively contribute to its reactivity and biological interactions. Recent publications have explored its role as a selective inhibitor of protein kinases, with a focus on its ability to modulate signaling pathways implicated in inflammatory and proliferative diseases. Computational docking studies and in vitro assays have demonstrated its high affinity for specific kinase targets, suggesting a potential for targeted therapy development.

One of the key findings from recent research is the compound's efficacy in preclinical models of inflammation. Studies have shown that 2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These effects are mediated through the suppression of NF-κB signaling, a pathway central to inflammatory responses. Additionally, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been evaluated in rodent models, revealing favorable profiles for further development.

Another area of interest is the compound's potential application in oncology. Preliminary data indicate that it may act as a modulator of cell cycle regulators, inducing apoptosis in certain cancer cell lines. Researchers have identified its interaction with cyclin-dependent kinases (CDKs) as a possible mechanism underlying its anti-proliferative effects. However, further studies are required to elucidate its specificity and safety profile in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's structure for enhanced potency and reduced off-target effects.

In summary, 2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide (CAS: 478016-68-1) represents a versatile scaffold with dual therapeutic potential in inflammation and oncology. Its unique chemical properties and promising preclinical results warrant continued investigation, particularly in the context of structure-activity relationship (SAR) studies and translational research. Future directions may include the development of derivatives with improved selectivity and the exploration of combination therapies to maximize clinical benefits.